Cas no 2138086-49-2 (6-(piperidin-1-yl)-2-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 6-(piperidin-1-yl)-2-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 2138086-49-2
• MF: C₁₂H₁₃F₃N₂O₂
• MW: 274.239033460617
• CID: 6411851
• PubChem ID: 165835364
• Update Time: 2025-06-13

6-(piperidin-1-yl)-2-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(piperidin-1-yl)-2-(trifluoromethyl)pyridine-3-carboxylic acid
• EN300-1137519
• 2138086-49-2

• Inchi： 1S/C12H13F3N2O2/c13-12(14,15)10-8(11(18)19)4-5-9(16-10)17-6-2-1-3-7-17/h4-5H,1-3,6-7H2,(H,18,19)
• InChI Key： FUSGLAWAPJNDAD-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C=CC(=N1)N1CCCCC1)(F)F

Computed Properties

• Exact Mass: 274.09291215g/mol
• Monoisotopic Mass: 274.09291215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 53.4Ų

Additional information on 6-(piperidin-1-yl)-2-(trifluoromethyl)pyridine-3-carboxylic acid

Comprehensive Overview of 6-(piperidin-1-yl)-2-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 2138086-49-2)

6-(piperidin-1-yl)-2-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 2138086-49-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique pyridine core substituted with a piperidin-1-yl group and a trifluoromethyl moiety, making it a versatile intermediate for drug discovery and material science applications. Its molecular structure combines aromaticity with polar functional groups, enhancing its reactivity and potential for derivatization.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and bioavailability, traits highly sought after in modern medicinal chemistry. Researchers frequently explore 6-(piperidin-1-yl)-2-(trifluoromethyl)pyridine-3-carboxylic acid as a building block for designing kinase inhibitors, antimicrobial agents, and other bioactive molecules. Its CAS No. 2138086-49-2 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains.

The synthesis of 6-(piperidin-1-yl)-2-(trifluoromethyl)pyridine-3-carboxylic acid typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling or nucleophilic aromatic substitution. These methods align with green chemistry principles, a trending topic in scientific communities aiming to reduce environmental impact. Users often search for "sustainable synthesis of trifluoromethylpyridine derivatives" or "applications of piperidine-substituted carboxylic acids," reflecting growing interest in eco-friendly methodologies.

From a commercial perspective, CAS No. 2138086-49-2 is listed in catalogs of fine chemical suppliers, catering to pharmaceutical developers and academic labs. Its stability under standard storage conditions (room temperature, inert atmosphere) makes it a practical choice for industrial-scale applications. Discussions on platforms like ResearchGate often highlight its role in fragment-based drug design, answering queries such as "how to modify pyridine-3-carboxylic acid scaffolds for improved potency."

Analytical characterization of this compound employs advanced techniques like NMR, HPLC, and mass spectrometry, ensuring purity >95% for most research purposes. The trifluoromethyl group’s distinct spectroscopic signature simplifies structural validation, a detail frequently noted in patent literature. SEO-optimized searches related to "spectral data of 2138086-49-2" or "safety profile of piperidin-1-yl pyridines" indicate user focus on quality control and regulatory compliance.

Emerging applications of 6-(piperidin-1-yl)-2-(trifluoromethyl)pyridine-3-carboxylic acid extend to material science, where its electron-withdrawing properties are exploited in organic semiconductors. This aligns with the surge in "organic electronics" searches, particularly among engineers seeking novel conductive materials. The compound’s compatibility with polymer matrices further broadens its utility, addressing queries like "functional additives for flexible electronics."

In summary, 6-(piperidin-1-yl)-2-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 2138086-49-2) represents a convergence of medicinal chemistry and advanced materials research. Its structural motifs—piperidine, trifluoromethyl, and carboxylic acid—offer multifaceted functionality, driving innovation across disciplines. As synthetic methodologies evolve, this compound is poised to remain a cornerstone in high-value chemical development.